Cas no 1261974-41-7 (4-(3-Methylthiophenyl)-2-nitrophenol)
4-(3-Methylthiophenyl)-2-nitrophenol Chemical and Physical Properties
Names and Identifiers
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- 4-(3-METHYLTHIOPHENYL)-2-NITROPHENOL
- 4-(3-Methylthiophenyl)-2-nitrophenol
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- MDL: MFCD18315925
- Inchi: 1S/C13H11NO3S/c1-18-11-4-2-3-9(7-11)10-5-6-13(15)12(8-10)14(16)17/h2-8,15H,1H3
- InChI Key: UFWNKZLZYQTVAF-UHFFFAOYSA-N
- SMILES: S(C)C1=CC=CC(=C1)C1C=CC(=C(C=1)[N+](=O)[O-])O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 295
- XLogP3: 4.2
- Topological Polar Surface Area: 91.4
4-(3-Methylthiophenyl)-2-nitrophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB322132-5 g |
4-(3-Methylthiophenyl)-2-nitrophenol, 95%; . |
1261974-41-7 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB322132-5g |
4-(3-Methylthiophenyl)-2-nitrophenol, 95%; . |
1261974-41-7 | 95% | 5g |
€1159.00 | 2025-02-21 |
4-(3-Methylthiophenyl)-2-nitrophenol Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 4-(3-Methylthiophenyl)-2-nitrophenol
4-(3-Methylthiophenyl)-2-nitrophenol: A Comprehensive Overview
4-(3-Methylthiophenyl)-2-nitrophenol, also known by its CAS number CAS No. 1261974-41-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials, drug delivery systems, and as a precursor in the synthesis of bioactive compounds.
The molecular structure of 4-(3-Methylthiophenyl)-2-nitrophenol consists of a phenol ring substituted with a nitro group at the 2-position and a 3-methylthiophenyl group at the 4-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for a wide range of chemical reactions. The presence of the nitro group introduces electron-withdrawing effects, while the methylthiophenyl group contributes to aromaticity and potential for further functionalization.
Recent research has focused on the synthesis and characterization of 4-(3-Methylthiophenyl)-2-nitrophenol. Scientists have explored various synthetic pathways, including nucleophilic aromatic substitution and coupling reactions, to optimize its production. These studies have not only improved the yield but also enhanced the purity of the compound, making it more viable for industrial applications.
In terms of applications, 4-(3-Methylthiophenyl)-2-nitrophenol has shown promise in the field of pharmacology. Its ability to act as a precursor in drug synthesis has been extensively studied. Researchers have reported that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them potential candidates for therapeutic agents.
Moreover, the compound's role in materials science cannot be overlooked. Its unique electronic properties make it a valuable component in the development of advanced polymers and organic semiconductors. Recent advancements in this area have demonstrated its potential as an intermediate in the synthesis of high-performance materials for electronic devices.
The environmental impact of 4-(3-Methylthiophenyl)-2-nitrophenol has also been a topic of interest. Studies have investigated its biodegradability and toxicity profiles, with findings suggesting that it poses minimal risk under controlled conditions. However, further research is required to fully understand its long-term effects on ecosystems.
In conclusion, 4-(3-Methylthiophenyl)-2-nitrophenol, with its CAS number CAS No. 1261974-41-7, is a versatile compound with diverse applications across multiple disciplines. Its structural properties, combined with recent advancements in synthesis and application studies, position it as a key player in modern chemical research. As ongoing investigations continue to uncover new potentials, this compound is expected to contribute significantly to future innovations in science and technology.
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